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Compound of Interest

Compound Name: Einecs 287-243-8

Cat. No.: B14652702

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling protocols for 3-
(trimethoxysilyl)propyl methacrylate (TMSPMA) in a laboratory setting. Adherence to these
guidelines is crucial to ensure the safety of laboratory personnel and the integrity of
experimental work.

Chemical and Physical Properties

3-(Trimethoxysilyl)propyl methacrylate is a versatile organosilane compound widely used as a
coupling agent and monomer in various applications, including the synthesis of polymer films
and modification of surfaces.[1] It is a colorless liquid with a faintly sweet odor.[2][3]

Table 1: Physical and Chemical Properties of 3-(Trimethoxysilyl)propyl Methacrylate
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Property Value Reference
Molecular Formula C10H2005Si [4]
Molecular Weight 248.35 g/mol [4]
Appearance Clear, colorless liquid [2][5]
Boiling Point 190 °C [4]

Flash Point 92 °C (198 °F) (closed cup) [4]

Density 1.045 g/mL at 25 °C [4]
Refractive Index 1.4285 at 25 °C [4]
Autoignition Temperature 265 °C (509 °F) [4]

- Insoluble in water, soluble in
Solubility _ (2]
organic solvents

Hazard Identification and Toxicology

TMSPMA is classified as a combustible liquid and can cause irritation to the eyes, skin, and
respiratory tract.[5] Contact with moisture can liberate methanol, which may cause central
nervous system depression and blindness.[5]

Table 2: Toxicological Data for 3-(Trimethoxysilyl)propyl Methacrylate

Test Species Route Value Reference
Rat

LD50 Oral > 2000 mg/kg bw  [6]
(male/female)
Rat , _

LC50 Inhalation > 2.28 mg/L air [6]
(male/female)
Rat

LD50 Dermal > 2000 mg/kg bw  [6]
(male/female)

Eye Irritation Rabbit Draize test 500 mg/24H Mild  [5]

Skin Irritation Rabbit Draize test 500 mg/24H Mild  [5]
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Table 3: Aquatic Toxicity

Test Species Value Exposure Time Reference
Danio rerio
LC50 . > 100 mg/L 96 h [6]
(zebra fish)
Daphnia magna
EC50 > 100 mg/L 48 h [6]
(Water flea)
Desmodesmus
EC50 subspicatus > 100 mg/L 72 h [6]

(green algae)

Experimental Protocols for Safe Handling
Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling TMSPMA to determine the appropriate
level of PPE.
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Personal Protective Equipment (PPE) Protocol

Start: Handling TMSPMA

Work in a well-ventilated area
(fume hood or fume extractor)

Y

Select appropriate PPE

Skin Protection: Respiratory Protection:
Chemical-resistant gloves (e.g., nitrile) Required if ventilation is inadequate
and lab coat or for spill response (e.g., N95 respirator)

Eye/Face Protection:
Chemical splash goggles or face shield

End: Safe Handling

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) workflow for handling TMSPMA.

Methodology:

¢ Engineering Controls: Always handle 3-(trimethoxysilyl)propyl methacrylate in a well-
ventilated area, preferably within a chemical fume hood.[7]
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o Eye and Face Protection: Wear chemical splash goggles that conform to EN 166 or NIOSH
standards.[6] A face shield may be necessary for operations with a higher risk of splashing.

o Skin Protection: Wear appropriate chemical-resistant gloves (e.qg., nitrile rubber) and a lab
coat.[7][8] Inspect gloves for any signs of degradation or puncture before use.

» Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, use
a NIOSH-approved respirator with an appropriate cartridge for organic vapors.[5] For spill
cleanup, a self-contained breathing apparatus (SCBA) may be necessary.[6]

Storage and Handling

Proper storage and handling are essential to maintain the chemical's stability and prevent
hazardous situations.
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Storage and Handling Protocol

Receive TMSPMA

Inspect container for damage

o0 damage

Store in a cool, dry, well-ventilated area
away from incompatible materials

Handle under inert gas (e.g., nitrogen)
and protect from moisture

Dispense in a fume hood

Tightly seal container after use

End: Proper Storage and Handling

Click to download full resolution via product page

Caption: Workflow for the proper storage and handling of TMSPMA.
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Methodology:

o Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated
place.[6] Protect from moisture, heat, and sources of ignition.[6] Storage under an inert gas
like nitrogen is recommended.[6][7]

e Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and strong
bases.[5][6]

» Handling Precautions: Avoid contact with skin, eyes, and clothing.[5] Do not breathe vapor or
mist.[5] Take measures to prevent the buildup of electrostatic charge.[9]

Emergency Procedures
First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

Table 4: First Aid Measures for 3-(Trimethoxysilyl)propyl Methacrylate Exposure
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Exposure Route

First Aid Procedure

Reference

Inhalation

Move the victim to fresh air. If
not breathing, give artificial
respiration. Consult a

physician.

[5](6]

Skin Contact

Immediately wash off with
soap and plenty of water.
Remove contaminated

clothing. Consult a physician.

[5]16]

Eye Contact

Rinse thoroughly with plenty of
water for at least 15 minutes

and consult a physician.

[5]L6]

Ingestion

Do NOT induce vomiting.
Never give anything by mouth
to an unconscious person.
Rinse mouth with water.

Consult a physician.

[5]1°]

Spill and Leak Procedures

Prompt and safe cleanup of spills is necessary to prevent further exposure and environmental

contamination.
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Spill Cleanup Protocol

Evacuate non-essential personnel

'

Ensure adequate ventilation

'

Wear appropriate PPE
(respirator, gloves, goggles, lab coat)

Contain spill with inert absorbent material
(e.g., vermiculite, sand)

Collect absorbed material into a
closed container for disposal

Decontaminate the spill area

Dispose of waste according to
local, state, and federal regulations

Click to download full resolution via product page

Caption: Step-by-step protocol for cleaning up a TMSPMA spill.
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Methodology:

Personal Precautions: Evacuate personnel to a safe area.[6] Wear appropriate personal
protective equipment, including respiratory protection.[7]

o Environmental Precautions: Prevent further leakage or spillage if it is safe to do so.[6] Do not
let the chemical enter drains.

o Containment and Cleanup: Absorb the spill with an inert material such as vermiculite, sand,
or earth.[5] Collect the absorbed material into a suitable, closed container for disposal.[10]

Decontamination: Clean the affected area thoroughly.

Fire-Fighting Measures

TMSPMA is a combustible liquid.
Methodology:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4][9]

o Specific Hazards: Hazardous decomposition products include carbon monoxide, carbon
dioxide, and silicon dioxide.[4][5]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective gear.[6][9]

Disposal Considerations

Dispose of 3-(trimethoxysilyl)propyl methacrylate and its containers in accordance with local,
state, and federal regulations. This combustible material may be burned in a chemical
incinerator equipped with an afterburner and scrubber.[7] Offer surplus and non-recyclable
solutions to a licensed disposal company.[7]

Stability and Reactivity

e Chemical Stability: Stable under recommended storage conditions.[5]
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Conditions to Avoid: Moisture, heat, and ignition sources.[5]

Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[5][6]

Hazardous Decomposition Products: When heated to decomposition, it emits acrid smoke
and irritating fumes, including carbon monoxide, carbon dioxide, and silicon dioxide.[4]

Hazardous Polymerization: May occur.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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